Cas no 1021229-72-0 (N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 1021229-72-0
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 5818813
• PubChem ID: 42208881
• Update Time: 2025-10-29

N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolepropanamide, 2-(benzoylamino)-N-(3-chloro-4-methoxyphenyl)-
• N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
• 1021229-72-0
• F5254-0554
• N-[4-[3-(3-chloro-4-methoxyanilino)-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• N-(4-(3-((3-chloro-4-methoxyphenyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide
• AKOS024503509

• Inchi： 1S/C20H18ClN3O3S/c1-27-17-9-7-14(11-16(17)21)22-18(25)10-8-15-12-28-20(23-15)24-19(26)13-5-3-2-4-6-13/h2-7,9,11-12H,8,10H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key： UARXXXAOPJZJKA-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(NC2=CC=C(OC)C(Cl)=C2)=O)N=C1NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide

Comprehensive Overview of N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 1021229-72-0)

The compound N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide, identified by its CAS No. 1021229-72-0, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a thiazole ring, a benzamide moiety, and a 3-chloro-4-methoxyphenyl group, making it a subject of interest for drug discovery and development. Researchers are particularly drawn to its unique carbamoyl linkage, which may contribute to its bioactivity and binding affinity.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, with scientists exploring compounds like N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide for their potential in modulating specific biological pathways. This compound's thiazole core is a common feature in many FDA-approved drugs, highlighting its relevance in medicinal chemistry. Additionally, the presence of a chloro and methoxy substituent on the phenyl ring may enhance its pharmacokinetic properties, such as metabolic stability and membrane permeability.

The synthesis of CAS No. 1021229-72-0 involves multi-step organic reactions, including amide coupling and heterocyclic formation, which are critical for achieving high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its structural integrity and suitability for further studies. Given its complexity, researchers often seek detailed spectroscopic data and synthetic protocols to replicate or modify its structure for specific applications.

One of the trending topics in the scientific community is the exploration of kinase inhibitors and GPCR modulators, where N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide could play a role. Its structural motifs align with known pharmacophores for these targets, making it a candidate for high-throughput screening. Furthermore, the compound's potential in cancer research and inflammatory diseases has sparked interest, as evidenced by increasing literature citations and patent filings.

From an SEO perspective, users frequently search for terms like "thiazole derivatives in drug discovery", "benzamide-based therapeutics", and "CAS 1021229-72-0 applications". These queries reflect the growing curiosity about this compound's utility and mechanisms. To address these interests, this overview emphasizes the compound's structural uniqueness, synthetic challenges, and emerging applications, providing a holistic perspective for researchers and industry professionals.

In conclusion, N-(4-{2-[(3-chloro-4-methoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide represents a promising scaffold in modern drug development. Its multifunctional design and bioactive potential position it as a valuable tool for advancing therapeutic innovations. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing its importance in the scientific landscape.